Cas no 2097921-42-9 (5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2097921-42-9
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 5469671
• Update Time: 2025-09-28

5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane
• 5-(1-methylpyrazol-4-yl)sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C9H13N3O3S/c1-11-5-9(3-10-11)16(13,14)12-4-8-2-7(12)6-15-8/h3,5,7-8H,2,4,6H2,1H3
• InChI Key： ZQDQHLFQYXGSLV-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CC2CC1CO2)(=O)=O

Computed Properties

• Exact Mass: 243.06776246 g/mol
• Monoisotopic Mass: 243.06776246 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.8
• Molecular Weight: 243.29

Additional information on 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane

Recent Advances in the Study of 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2097921-42-9)

The compound 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2097921-42-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic sulfonamide derivative is characterized by a fused oxa-azabicyclo[2.2.1]heptane core, which imparts rigidity and stereochemical complexity, making it an attractive scaffold for drug discovery. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for targeting various disease pathways.

One of the key areas of research has been the optimization of synthetic routes to produce 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane with high yield and purity. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method that leverages palladium-catalyzed sulfonylation and intramolecular cyclization. This approach not only improves the efficiency of the synthesis but also allows for the production of enantiomerically pure forms, which are critical for evaluating structure-activity relationships (SAR).

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits potent inhibitory effects against certain kinases involved in inflammatory and oncogenic pathways. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane showed selective inhibition of IRAK4 (Interleukin-1 Receptor-Associated Kinase 4), a key mediator in the TLR/IL-1R signaling pathway. This finding suggests its potential as a therapeutic agent for autoimmune diseases and certain cancers.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable drug-like characteristics, including moderate plasma stability and acceptable bioavailability in preclinical models. However, challenges remain in optimizing its metabolic stability and reducing off-target effects. Recent computational modeling studies, as highlighted in a 2023 article in ACS Chemical Biology, have employed molecular dynamics simulations to predict binding modes and identify key residues for interaction, paving the way for rational design of derivatives with improved selectivity.

The potential applications of 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane extend beyond kinase inhibition. A 2024 study in Nature Chemical Biology explored its use as a chemical probe for studying protein-protein interactions (PPIs) in the NF-κB pathway. The compound's ability to disrupt specific PPIs without affecting others underscores its utility as a tool for deciphering complex signaling networks.

In conclusion, 5-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-2-oxa-5-azabicyclo[2.2.1]heptane (CAS: 2097921-42-9) represents a promising scaffold with multifaceted therapeutic and research applications. Ongoing studies are expected to further elucidate its mechanism of action, optimize its pharmacological profile, and explore its potential in clinical settings. The integration of synthetic chemistry, computational modeling, and biological assays will be crucial for advancing this compound toward translational success.